1-ethenyl-3-methylimidazolidin-2-one
Overview
Description
1-Ethenyl-3-methylimidazolidin-2-one, also known as EMIM, is a synthetic compound that has been used in a variety of scientific research applications. It has been shown to possess a range of biochemical and physiological effects, and is an important tool for laboratory experiments.
Scientific Research Applications
1-ethenyl-3-methylimidazolidin-2-one has been used in a variety of scientific research applications. It has been used in the synthesis of various molecules, including polymersized imidazolidinones, polymersized polyethers, and polyamides. Additionally, it has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antibiotics, and antimalarial drugs.
Mechanism of Action
The exact mechanism of action of 1-ethenyl-3-methylimidazolidin-2-one is not yet fully understood. However, it is believed to work by binding to certain proteins in the body, which then leads to changes in cellular processes. This binding can alter the activity of enzymes, the expression of genes, and the transport of molecules, among other things.
Biochemical and Physiological Effects
1-ethenyl-3-methylimidazolidin-2-one has been shown to have a range of biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory, anticonvulsant, and antifungal effects. Additionally, it has been shown to have an effect on the nervous system, as well as the cardiovascular system.
Advantages and Limitations for Lab Experiments
1-ethenyl-3-methylimidazolidin-2-one has several advantages for laboratory experiments. It is relatively easy to synthesize, and it has a wide range of biochemical and physiological effects. Additionally, its effects are relatively specific, making it useful for studying particular processes. However, 1-ethenyl-3-methylimidazolidin-2-one also has some limitations. It is relatively expensive, and it can be toxic in high doses.
Future Directions
There are many potential future directions for 1-ethenyl-3-methylimidazolidin-2-one. It could be used in the development of new drugs, as well as in the development of new materials. Additionally, it could be used to study the mechanism of action of other compounds, as well as to study the effects of various environmental factors on biological systems. Finally, it could be used to study the effects of various diseases, such as cancer and Alzheimer's disease.
Synthesis Methods
1-ethenyl-3-methylimidazolidin-2-one is a synthetic compound and can be synthesized in a variety of ways. One of the most common methods is the reaction of ethyl acetoacetate with ammonia and formaldehyde in the presence of an acid catalyst. This reaction produces a compound known as ethyl-3-methylimidazolidin-2-one, which can then be hydrogenated to form 1-ethenyl-3-methylimidazolidin-2-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethenyl-3-methylimidazolidin-2-one involves the reaction of ethylene oxide with N-methylimidazolidinone in the presence of a base to form the desired product.", "Starting Materials": [ "Ethylene oxide", "N-methylimidazolidinone", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add N-methylimidazolidinone to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Add ethylene oxide dropwise to the reaction flask while stirring", "Heat the reaction mixture to a temperature of 80-100°C for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
344903-55-5 |
Product Name |
1-ethenyl-3-methylimidazolidin-2-one |
Molecular Formula |
C6H10N2O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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